N-(5-bromopyridin-2-yl)-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C13H10BrFN2O/c14-10-5-6-12(16-8-10)17-13(18)7-9-3-1-2-4-11(9)15/h1-6,8H,7H2,(H,16,17,18)
• InChI Key: UZNWYIOXVPROLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NC2=NC=C(C=C2)Br)F
• Molecular Formula: C13H10BrFN2O
• Molecular Weight: 309.13 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-bromopyridin-2-yl)-2-(2-fluorophenyl)acetamide typically involves the following steps:

Bromination of Pyridine: The starting material, pyridine, undergoes bromination to introduce a bromine atom at the 5-position. This can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst.

Formation of Acetamide: The brominated pyridine is then reacted with 2-fluorophenylacetic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the desired acetamide compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(5-bromopyridin-2-yl)-2-(2-fluorophenyl)acetamide can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom on the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: The acetamide group can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH) and various nucleophiles. Reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF).

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound.

Scientific Research Applications

N-(5-bromopyridin-2-yl)-2-(2-fluorophenyl)acetamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(5-bromopyridin-2-yl)-2-(2-fluorophenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

N-(5-chloropyridin-2-yl)-2-(2-fluorophenyl)acetamide: Similar structure but with a chlorine atom instead of bromine.

N-(5-bromopyridin-2-yl)-2-(2-chlorophenyl)acetamide: Similar structure but with a chlorine atom on the phenyl ring instead of fluorine.

N-(5-bromopyridin-2-yl)-2-(2-methylphenyl)acetamide: Similar structure but with a methyl group on the phenyl ring instead of fluorine.

Uniqueness

N-(5-bromopyridin-2-yl)-2-(2-fluorophenyl)acetamide is unique due to the presence of both bromine and fluorine atoms, which can influence its chemical reactivity and biological activity

This article provides a comprehensive overview of this compound, covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds